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Compound of Interest

Compound Name: Metoclopramide-d3

Cat. No.: B018745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metoclopramide-d3 is the deuterated analog of Metoclopramide, a widely used

pharmaceutical agent with prokinetic and antiemetic properties. This stable isotope-labeled

compound serves as an invaluable tool in analytical and research settings, particularly in

pharmacokinetic and bioequivalence studies where it is employed as an internal standard for

the accurate quantification of Metoclopramide in biological matrices. Its chemical structure is

identical to Metoclopramide, with the exception of three deuterium atoms replacing the three

hydrogen atoms on the methoxy group. This substitution results in a mass shift of +3 Da,

allowing for its differentiation from the parent drug by mass spectrometry without significantly

altering its chemical and physical properties.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Metoclopramide-d3 are

summarized below, alongside those of its non-deuterated counterpart for comparative analysis.
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Property Metoclopramide-d3 Metoclopramide

CAS Number 1216522-89-2 364-62-5

Molecular Formula C₁₄H₁₉D₃ClN₃O₂ C₁₄H₂₂ClN₃O₂

Molecular Weight 302.82 g/mol 299.80 g/mol

Synonyms

4-Amino-5-chloro-N-(2-

(diethylamino)ethyl)-2-

(methoxy-d3)benzamide

4-amino-5-chloro-N-[2-

(diethylamino)ethyl]-2-

methoxybenzamide

Appearance White to Off-White Solid
White or almost white,

crystalline powder

Solubility Information not available
Very soluble in water, freely

soluble in alcohol

Mechanism of Action and Signaling Pathways
Metoclopramide-d3 is expected to have the same mechanism of action as Metoclopramide.

Metoclopramide's therapeutic effects are mediated through its interaction with multiple

neurotransmitter receptors in both the central and peripheral nervous systems. Its primary

actions include:

Dopamine D2 Receptor Antagonism: Metoclopramide blocks D2 receptors in the

chemoreceptor trigger zone (CTZ) of the brainstem, which is a key area involved in the

vomiting reflex. This action underlies its potent antiemetic effects. In the gastrointestinal tract,

dopamine normally inhibits motility; by antagonizing D2 receptors, metoclopramide enhances

gastric emptying and intestinal transit.

Serotonin 5-HT3 Receptor Antagonism: At higher doses, metoclopramide also exhibits

antagonist activity at 5-HT3 receptors, contributing to its antiemetic properties.

Serotonin 5-HT4 Receptor Agonism: Metoclopramide acts as an agonist at 5-HT4 receptors

in the enteric nervous system. This agonism facilitates the release of acetylcholine, a

neurotransmitter that stimulates gastrointestinal smooth muscle contraction, thereby

enhancing motility.
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Below are diagrams illustrating the key signaling pathways influenced by Metoclopramide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Central Nervous System (Chemoreceptor Trigger Zone)

Metoclopramide

Dopamine D2 Receptor

Antagonism

Vomiting Reflex

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gastrointestinal Tract (Enteric Neuron)

Metoclopramide

Dopamine D2 Receptor

Antagonism

5-HT4 Receptor

Agonism

Increased GI Motility

Inhibition of Inhibition Acetylcholine Release

Stimulation

Leads to

 

LC-MS/MS Bioanalytical Workflow

Plasma Sample Collection

Spiking with Metoclopramide-d3

Liquid-Liquid Extraction

Evaporation to Dryness

Reconstitution in Mobile Phase

LC Separation (C18 Column)

MS/MS Detection (MRM)

Quantification

Click to download full resolution via product page

To cite this document: BenchChem. [An In-Depth Technical Guide to Metoclopramide-d3
(CAS Number: 1216522-89-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018745#metoclopramide-d3-cas-number-1216522-
89-2-information]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b018745?utm_src=pdf-body-img
https://www.benchchem.com/product/b018745#metoclopramide-d3-cas-number-1216522-89-2-information
https://www.benchchem.com/product/b018745#metoclopramide-d3-cas-number-1216522-89-2-information
https://www.benchchem.com/product/b018745#metoclopramide-d3-cas-number-1216522-89-2-information
https://www.benchchem.com/product/b018745#metoclopramide-d3-cas-number-1216522-89-2-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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